Cas no 2138355-03-8 (4-ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one)

• Product Name: 4-ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one
• CAS No: 2138355-03-8
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6029065
• PubChem ID: 165952205
• Update Time: 2025-05-20

4-ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one
• EN300-1128010
• 2138355-03-8

• Inchi： 1S/C12H20O3/c1-4-9-5-6-11(13)10(7-9)12(14)8(2)15-3/h8-10H,4-7H2,1-3H3
• InChI Key： AESQUGXTQXPINE-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)CC1C(C(C)OC)=O

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one

4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one: A Comprehensive Overview

4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one, also known by its CAS number 2138355-03-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of cyclic ketones, specifically cyclohexanones, which are widely used in pharmaceuticals, agrochemicals, and fine chemicals. The structure of this compound is characterized by a cyclohexane ring with a ketone group at position 1, an ethyl group at position 4, and a 2-methoxypropanoyl group at position 2. These substituents confer the molecule with a range of functional groups that make it highly reactive and amenable to various chemical transformations.

The synthesis of 4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one typically involves multi-step reactions, often starting from simpler precursors such as cyclohexanone. The introduction of the ethyl and 2-methoxypropanoyl groups requires careful planning to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising applications of 4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one lies in its potential as a building block for drug discovery. The compound's cyclohexanone core is a common motif in many bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. Researchers have explored its ability to act as a scaffold for the construction of complex molecular architectures. For example, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes involved in disease pathways.

In addition to its role in pharmaceuticals, 4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one has found utility in the agrochemical industry. Its ability to serve as an intermediate in the synthesis of pesticides and herbicides has made it a valuable commodity in agricultural research. Recent studies have focused on optimizing the stereochemistry of the molecule to enhance its bioavailability and efficacy when used as an active ingredient in crop protection products.

The chemical versatility of 4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one extends to its use in materials science. The compound's functional groups allow for easy modification into polymers or surfactants with tailored properties. For instance, researchers have investigated its potential as a precursor for biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

From an analytical standpoint, the characterization of 4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These methods enable precise determination of the compound's molecular structure and purity, which is critical for quality control in industrial settings.

In conclusion, 4-Ethyl-2-(2-methoxypropanoyl)cyclohexan-1-one, CAS number 2138355-03-8, stands out as a multifaceted organic compound with significant potential across various industries. Its unique chemical properties, coupled with ongoing innovations in synthesis and application development, ensure that this compound will remain a focal point for scientific research and industrial innovation for years to come.